Cas no 145386-12-5 (2,3,7,8-Dibenzofurantetrol,2,3,7,8-tetraacetate)

2,3,7,8-Dibenzofurantetrol,2,3,7,8-tetraacetate is a chemically modified derivative of dibenzofuran, featuring acetylated hydroxyl groups at the 2,3,7,8-positions. This tetraacetate form enhances stability and solubility in organic solvents, making it suitable for synthetic applications where controlled reactivity is required. The acetyl groups serve as protective moieties, allowing selective deprotection for further functionalization. Its well-defined structure and high purity make it valuable in organic synthesis, particularly in the development of advanced intermediates for pharmaceuticals or materials science. The compound’s crystalline nature facilitates characterization and handling, ensuring reproducibility in research and industrial processes.
2,3,7,8-Dibenzofurantetrol,2,3,7,8-tetraacetate structure
145386-12-5 structure
Product Name:2,3,7,8-Dibenzofurantetrol,2,3,7,8-tetraacetate
CAS No:145386-12-5
MF:C20H16O9
MW:400.335646629334
CID:137620
PubChem ID:345837
Update Time:2025-06-07

2,3,7,8-Dibenzofurantetrol,2,3,7,8-tetraacetate Chemical and Physical Properties

Names and Identifiers

    • 2,3,7,8-Dibenzofurantetrol,2,3,7,8-tetraacetate
    • 2,3,7,8-Tetraacetoxydibenzofuran
    • (3,7,8-triacetyloxydibenzofuran-2-yl) acetate
    • 2,3,7,8-DIBENZOFURANTETROL-TETRAACETATE
    • Dibenzo[b,d]furan-2,3,7,8-tetrayl tetraacetate
    • 2-[(2-PHENYL-QUINOLINE-4-CARBONYL)-AMINO]-BENZOICACID
    • NSC-403627
    • Dibenzo[b,d]furan-2,3,7,8-tetrayltetraacetate
    • FT-0677489
    • AKOS015837869
    • NSC403627
    • 145386-12-5
    • DTXSID00323347
    • MDL： MFCD06656519
    • Inchi： 1S/C20H16O9/c1-9(21)25-17-5-13-14-6-18(26-10(2)22)20(28-12(4)24)8-16(14)29-15(13)7-19(17)27-11(3)23/h5-8H,1-4H3
    • InChI Key： NFADNKIYRPQYJZ-UHFFFAOYSA-N
    • SMILES： O1C2C=C(C(=CC=2C2C=C(C(=CC1=2)OC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

  • Exact Mass: 400.07900
  • Monoisotopic Mass: 400.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 8
  • Complexity: 619
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 118Ų

Experimental Properties

  • Color/Form: NA
  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 561.2±50.0 °C at 760 mmHg
  • Flash Point: 271.3±32.9 °C
  • Refractive Index: 1.6
  • PSA: 118.34000
  • LogP: 3.28720

2,3,7,8-Dibenzofurantetrol,2,3,7,8-tetraacetate Security Information

2,3,7,8-Dibenzofurantetrol,2,3,7,8-tetraacetate Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,3,7,8-Dibenzofurantetrol,2,3,7,8-tetraacetate Pricemore >>

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